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Compound of Interest

Compound Name: Progesterone-13c2

Cat. No.: B15141739

In the landscape of steroid hormone analysis, the quest for robust and reliable quantification of
progesterone is paramount for researchers, scientists, and drug development professionals.
This guide provides an in-depth comparison of analytical methods centered around the use of
Progesterone-13C2 as an internal standard, primarily focusing on isotope dilution liquid
chromatography-tandem mass spectrometry (LC-MS/MS). The superior linearity, accuracy, and
precision of this method will be benchmarked against traditional immunoassays, supported by

experimental data and detailed protocols.

Quantitative Performance Metrics

The use of a stable isotope-labeled internal standard like Progesterone-13C2 in conjunction
with LC-MS/MS offers significant advantages in mitigating matrix effects and improving the
accuracy and precision of progesterone quantification. The following tables summarize the
performance characteristics of Progesterone-13C2 based methods compared to other

analytical techniques.

Table 1: Linearity of Progesterone Quantification Methods
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. Correlation
. Linear o o
Method Analyte Matrix Coefficient Citation
Range
(R?)
Rabbit
LC-MS/MS Progesterone 1-200ng/mL >0.99 [1][2]
Plasma
0.05 - 20.00 N
LC-MS/MS Progesterone  Rat Plasma Not Specified  [3]
ng/mL
UPLC- Human 25 - 50,000 »
Progestogens Not Specified  [4]
MS/MS Serum pg/mL
Human 0.151 - 24.42 »
LC-MS/MS Progesterone Not Specified  [1][2]
Serum ng/g
HPLC Progesterone  Not Specified  Not Specified  Not Specified  [5]

Table 2: Accuracy of Progesterone Quantification Methods
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. Recovery Relative .
Method Analyte Matrix Citation
(%) Error (%)
LC-MS/MS Progesterone  Saliva 96.6 - 99.7% Not Specified  [6]
Rabbit "
LC-MS/MS Progesterone 86.0 - 103% Not Specified  [1][2]
Plasma
Intraday:
-13.7% to
UPLC- Human N 14.0%,
Progestogens Not Specified [4]
MS/MS Serum Interday:
-6.5% to
8.4%
Human 99.08 - »
LC-MS/MS Progesterone Not Specified  [7]
Serum 101.50%
Accuracy was
ID-MALDI- - -
Progesterone  Not Specified  Not Specified  102.25 + [8]
TOF MS
11.22%
Progesterone  Mouse » 1.6-14.4%
LC-MS/MS ] Not Specified 9]
& Estradiol Serum Error

Table 3: Precision of Progesterone Quantification Methods
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) Intra-assay Inter-assay L
Method Analyte Matrix Citation
RSD (%) RSD (%)
LC-MS/MS Progesterone  Saliva <2.2% <2.2% [6]
1.1% 0.14%
Human - o
ID LC-MS/MS  Progesterone s (Repeatability  (Reproducibili  [7][10]
erum
) ty)
UPLC- Human
Progestogens 1.6-11.9% 3.1-14.9% [4]
MS/MS Serum
LC-MS/MS Progesterone  Rat Plasma <6.7% <6.7% [3]
Human
ID-LC/MS/MS  Progesterone 0.50 - 0.58% 0.71 - 1.33% [7]
Serum
Progesterone  Mouse N
LC-MS/MS ] 0.74 - 8.5% Not Specified  [9]
& Estradiol Serum
Urine, Fecal
Competitive Extracts, Cell
Progesterone 3.9% 5.7% [11]
ELISA Culture
Medium

Experimental Protocols
Isotope Dilution LC-MS/MS for Salivary Progesterone

This method allows for the non-invasive monitoring of progesterone levels.

[EEN

. Sample Preparation:

2. LC-MS/MS Analysis:

400 pL of saliva is deproteinized with acetonitrile.

The eluate is evaporated to dryness and reconstituted for analysis.

The supernatant is purified using a Strata™-X solid-phase extraction (SPE) cartridge.[6]
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 Instrumentation: Liquid chromatograph coupled to a tandem mass spectrometer with an
electrospray ionization (ESI) source.

 Internal Standard: Deuterated progesterone is added to the initial sample.[6]

e Quantification: Based on selected reaction monitoring (SRM) of the specific mass transitions
for progesterone and its deuterated internal standard.[6]

Isotope Dilution LC-MS/MS for Serum Progesterone

A primary reference method for accurate progesterone measurement in serum.
1. Sample Preparation:
e Serum samples are spiked with Progesterone-13C2 as the internal standard.[7][10]

 Liquid-liquid extraction is performed to isolate progesterone and the internal standard from
the serum matrix.[3][7]

2. LC-MS/MS Analysis:

e Instrumentation: LC system coupled to a tandem mass spectrometer operating in multiple-
reaction monitoring (MRM) mode with a positive electrospray ionization source.[7][10]

e Mass Transitions: Progesterone is monitored at m/z 315.2/109.2, and Progesterone-13C2
at m/z 317.2/111.2.[7][10]

o Calibration: A bracketing calibration curve is used for quantification.[7]

Method Comparison: LC-MS/MS vs. Immunoassays

While immunoassays are widely used for progesterone quantification due to their high
throughput, they often suffer from a lack of specificity, leading to potential cross-reactivity with
other steroids and inaccurate results, especially at low concentrations.[12][13][14] In contrast,
LC-MS/MS methods, particularly those employing isotope dilution with Progesterone-13C2,
offer superior specificity and accuracy.[12][13][15] The unique mass transitions of progesterone
and its labeled internal standard ensure that only the target analyte is being measured,
eliminating interferences from structurally similar compounds.[12] Although traditional LC-
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MS/MS methods could be hindered by lengthy sample preparation, newer techniques have
streamlined this process, making it more applicable for high-throughput analysis.[12]

Visualizing the Workflow and Progesterone’'s Role

To better illustrate the analytical process and the biological context of progesterone, the

following diagrams are provided.
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Isotope Dilution LC-MS/MS Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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